N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C24H20N6O3S3/c1-33-17-9-4-3-8-16(17)30-20(13-25-22(32)19-11-6-12-34-19)28-29-24(30)35-14-21(31)27-23-26-15-7-2-5-10-18(15)36-23/h2-12H,13-14H2,1H3,(H,25,32)(H,26,27,31)
• InChI Key: VECPOSBXRZDDSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=NN=C2SCC(=O)NC3=NC4=CC=CC=C4S3)CNC(=O)C5=CC=CS5
• Molecular Formula: C24H20N6O3S3
• Molecular Weight: 536.7 g/mol

Description

N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H20N6O3S3 and its molecular weight is 536.64. The purity is usually 95%.
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Scientific Research Applications

Catalysis in Organic Synthesis

This compound may serve as a ligand for transition metal catalysts involved in organic synthesis reactions. . Such catalysts are crucial for producing pharmaceuticals and fine chemicals through selective hydrogenation processes.

Photophysical Studies

The benzo[d]thiazol-2-yl group within the compound’s structure is of interest in photophysical studies. . These properties are significant for understanding the behavior of molecules under light exposure and have implications in the development of optoelectronic materials.

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole derivatives, have been reported to interact with various biological targets, including enzymes and receptors . The specific targets and their roles would need further investigation.

Mode of Action

Benzothiazole derivatives have been known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor effects . The specific interactions of this compound with its targets and the resulting changes would require further experimental studies.

Biochemical Pathways

Benzothiazole derivatives have been known to influence various biochemical pathways, including those involved in inflammation and tumor growth . The downstream effects of these pathways would depend on the specific targets of the compound and their roles in these pathways.

Result of Action

Benzothiazole derivatives have been known to exhibit various biological effects, including anti-inflammatory, antimicrobial, and antitumor effects . The specific effects of this compound would depend on its interactions with its targets and the biochemical pathways it affects.

Action Environment

Factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds